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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sec-butyl formate, a significant organic
compound with applications in various scientific fields. This document consolidates its chemical
identity, physicochemical properties, synthesis and analysis protocols, and safety information to
support research and development activities.

Chemical Identity

CAS Number: 589-40-2[1][2][3]1[4][5]
Molecular Formula: CsH1002[1][2][3][4]
IUPAC Name: butan-2-yl formate[3][4]

Synonyms: A variety of synonyms are used to identify sec-butyl formate in literature and
commercial listings. These include:

Formic acid, 1-methylpropyl ester[1][3][4][6]

sec-Butyl methanoate[2][4]

s-Butyl formate[4]

2-Butyl formate[2][3][4]
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1-Methylpropyl formate[1]

NSC 8430[1][4]

butan-2-yl methanoate[4]

Formic acid, sec-butyl ester[1][2][4]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of sec-butyl

formate.
Property Value Reference
Molecular Weight 102.13 g/mol [1103114]
Appearance Colorless clear liquid (est.) [2]
Boiling Point 94.0 °C at 760 mmHg [2]
Specific Gravity 0.87700 to 0.88300 @ 25.00 o]

°C

Refractive Index

1.38600 to 1.39200 @ 20.00
°C

[2](7]

Flash Point

3.33°C (38.00 °F) TCC

[2](7]

Vapor Pressure

38.207 mmHg @ 25.00 °C
(est)

[2]

Solubility

Slightly soluble in water;
soluble in alcohol.

[2]7]

logP (o/w)

1.240 (est.)

[2]

Experimental Protocols
Synthesis of sec-Butyl Formate via Fischer

Esterification
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This protocol describes a general method for the synthesis of sec-butyl formate through the
acid-catalyzed esterification of sec-butanol with formic acid.

Materials:

e sec-Butanol

e Formic acid (88% or higher)

o Concentrated sulfuric acid (catalyst)

e Anhydrous sodium sulfate or magnesium sulfate
o Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

o Diethyl ether or other suitable extraction solvent
Equipment:

e Round-bottom flask

e Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

 Distillation apparatus

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, combine equimolar amounts of sec-butanol and formic acid.
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» Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately
1-2% of the total reactant mass) to the mixture while stirring.

» Reflux: Heat the reaction mixture to reflux using a heating mantle. Maintain a gentle reflux for
2-4 hours to allow the esterification to proceed towards completion. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory
funnel.

o Extraction and Washing: Add diethyl ether to dilute the mixture and wash it sequentially with:
o Water to remove the bulk of the unreacted formic acid and sulfuric acid.

o Saturated sodium bicarbonate solution to neutralize any remaining acids. Be cautious as
CO: evolution may cause pressure build-up.

o Saturated sodium chloride solution (brine) to reduce the solubility of the ester in the
aqueous layer.

e Drying: Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium
sulfate.

e Solvent Removal: Filter the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

 Purification: Purify the crude sec-butyl formate by fractional distillation to obtain the final
product. Collect the fraction boiling at approximately 94-97 °C.

Analysis of sec-Butyl Formate by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of sec-butyl formate using GC-MS.
Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
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e Asuitable capillary column (e.g., a non-polar DB-5 or a similar stationary phase)

Sample Preparation:

o Prepare a dilute solution of the sec-butyl formate sample in a volatile organic solvent such
as hexane or dichloromethane. A typical concentration is around 10 pg/mL.

o Ensure the sample is free of particulate matter by filtering or centrifugation if necessary.

o Transfer the prepared sample to a 1.5 mL GC autosampler vial.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

« Injection Volume: 1 L (splitless or with an appropriate split ratio)

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

e Oven Temperature Program:

o Initial temperature: 40 °C, hold for 2 minutes

o Ramp: Increase to 150 °C at a rate of 10 °C/min

o Hold: Maintain at 150 °C for 2 minutes

e MS Transfer Line Temperature: 280 °C

¢ lon Source Temperature: 230 °C

« lonization Mode: Electron lonization (El) at 70 eV

Mass Range: m/z 35-350

Data Analysis:

The identity of sec-butyl formate can be confirmed by comparing its retention time and the
resulting mass spectrum with a known standard or with reference spectra from a database,
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such as the NIST Mass Spectral Library.

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of sec-
butyl formate.

Synthesis

HaS0s (catalyst)

Work-up & Purification

Aqueous Washing (H:0, NaHCO:, Brine) SR Drying (Na:SOx)

Pure sec-Butyl Formate

Solvent Removal (Rotovap) e Fractional Distillation

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of sec-butyl formate.

Safety Information

sec-Butyl formate is classified as a highly flammable liquid and vapor. Appropriate safety
precautions should be taken when handling this compound. This includes working in a well-
ventilated area, away from ignition sources, and using appropriate personal protective
equipment (PPE) such as safety goggles, gloves, and a lab coat.

Conclusion

This technical guide provides essential information on sec-butyl formate for professionals in
research and development. The compiled data on its chemical properties, detailed
experimental protocols for its synthesis and analysis, and safety guidelines are intended to
facilitate its effective and safe use in scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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